3-isoxanthosine 5/'-phospho-2-methylimidazole
3-isoxanthosine 5/'-phospho-2-methylimidazole
Brand Name:
Vulcanchem
CAS No.:
135078-46-5
VCID:
VC0151624
InChI:
InChI=1S/C14H17N6O8P/c1-6-15-2-3-19(6)29(25,26)27-4-7-9(21)10(22)13(28-7)20-11-8(16-5-17-11)12(23)18-14(20)24/h2-3,5,7,9-10,13,21-22H,4H2,1H3,(H,16,17)(H,25,26)(H,18,23,24)/t7-,9-,10-,13-/m1/s1
SMILES:
CC1=NC=CN1P(=O)(O)OCC2C(C(C(O2)N3C4=C(C(=O)NC3=O)NC=N4)O)O
Molecular Formula:
C14H17N6O8P
Molecular Weight:
428.29 g/mol
3-isoxanthosine 5/'-phospho-2-methylimidazole
CAS No.: 135078-46-5
Main Products
VCID: VC0151624
Molecular Formula: C14H17N6O8P
Molecular Weight: 428.29 g/mol
| CAS No. | 135078-46-5 |
|---|---|
| Product Name | 3-isoxanthosine 5/'-phospho-2-methylimidazole |
| Molecular Formula | C14H17N6O8P |
| Molecular Weight | 428.29 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(2,6-dioxo-7H-purin-3-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-(2-methylimidazol-1-yl)phosphinic acid |
| Standard InChI | InChI=1S/C14H17N6O8P/c1-6-15-2-3-19(6)29(25,26)27-4-7-9(21)10(22)13(28-7)20-11-8(16-5-17-11)12(23)18-14(20)24/h2-3,5,7,9-10,13,21-22H,4H2,1H3,(H,16,17)(H,25,26)(H,18,23,24)/t7-,9-,10-,13-/m1/s1 |
| Standard InChIKey | QLJHDBUEOAQPFI-QYVSTXNMSA-N |
| Isomeric SMILES | CC1=NC=CN1P(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C4=C(C(=O)NC3=O)NC=N4)O)O |
| SMILES | CC1=NC=CN1P(=O)(O)OCC2C(C(C(O2)N3C4=C(C(=O)NC3=O)NC=N4)O)O |
| Canonical SMILES | CC1=NC=CN1P(=O)(O)OCC2C(C(C(O2)N3C4=C(C(=O)NC3=O)NC=N4)O)O |
| Synonyms | 2-MeImpiX 3-isoxanthosine 5'-phospho-2-methylimidazole |
| PubChem Compound | 195782 |
| Last Modified | Nov 11 2021 |
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